Cas no 874298-98-3 (1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea structure

874298-98-3 structure

Product Name:1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

CAS No:874298-98-3

MF:C₁₅H₂₃BN₂O₃

MW:290.165724039078

MDL:MFCD22494178

CID:2155975

PubChem ID:68046502

Update Time:2024-10-26

1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

- 1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- AM87966
- 3,3-DIMETHYL-1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
- DB-225849
- SCHEMBL10145507
- AKOS025286871
- I12686
- 874298-98-3
- A1-36579
- starbld0017586
- AS-55366
- 1,1-dimethyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- MDL： MFCD22494178
- Inchi： 1S/C15H23BN2O3/c1-14(2)15(3,4)21-16(20-14)11-8-7-9-12(10-11)17-13(19)18(5)6/h7-10H,1-6H3,(H,17,19)
- InChI Key： VTGSDGDWFXRBFS-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2)NC(N(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 290.18
Monoisotopic Mass: 290.18
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 455.7±37.0 °C at 760 mmHg
Flash Point: 229.4±26.5 °C
Vapor Pressure: No data available

1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

1,1-Dimethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>

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